Cas no 69789-86-2 (1H-Indole-3-carboxaldehyde,2-chloro-5-methoxy-6-methyl-)

• Product Name: 1H-Indole-3-carboxaldehyde,2-chloro-5-methoxy-6-methyl-
• CAS No: 69789-86-2
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 522583
• PubChem ID: 323739
• Update Time: 2025-04-19

1H-Indole-3-carboxaldehyde,2-chloro-5-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,2-chloro-5-methoxy-6-methyl-
• 2-chloro-5-methoxy-6-methyl-1H-indole-3-carbaldehyde
• 69789-86-2
• NSC286448
• NSC-286448
• DTXSID20314611

• Inchi： 1S/C11H10ClNO2/c1-6-3-9-7(4-10(6)15-2)8(5-14)11(12)13-9/h3-5,13H,1-2H3
• InChI Key： IKRPAWXRBBZYNZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C2C=C(C(C)=CC=2N1)OC

Computed Properties

• Exact Mass: 223.0401
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles